Cas no 1261989-30-3 (6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261989-30-3
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD18317024
• CID: 2767898
• PubChem ID: 53222850
• Update Time: 2025-05-25

6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid
• EN300-1628284
• DTXSID10687189
• 1261989-30-3
• 6-(3-FLUORO-4-METHYLPHENYL)NICOTINIC ACID
• MFCD18317024
• A1-28734

• MDL： MFCD18317024
• Inchi： 1S/C13H10FNO2/c1-8-2-3-9(6-11(8)14)12-5-4-10(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： OSNOUFGSDUVTJM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid

Research Brief on 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261989-30-3): Recent Advances and Applications

6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261989-30-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and inflammation. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature reveals that 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid serves as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases and other enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective inhibitors of the MAPK signaling pathway, which is implicated in various cancers. The study reported that derivatives of this compound exhibited nanomolar potency against specific kinase targets, with promising selectivity profiles.

In addition to its role in kinase inhibition, emerging research has explored the compound's potential in modulating inflammatory responses. A preclinical study conducted by researchers at a leading pharmaceutical institute found that structural analogs of 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid exhibited significant anti-inflammatory activity in vitro and in vivo, suggesting potential applications in the treatment of autoimmune diseases. The mechanism of action appears to involve the suppression of pro-inflammatory cytokine production through interaction with specific nuclear receptors.

The synthetic accessibility of 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid has also been a focus of recent investigations. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement is particularly relevant for industrial-scale production, addressing previous challenges in the compound's manufacturability.

Looking forward, the unique structural features of 6-(3-fluoro-4-methylphenyl)pyridine-3-carboxylic acid, including its fluorine substitution and carboxylic acid functionality, continue to inspire novel drug design strategies. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with indications ranging from oncology to metabolic disorders. The compound's ability to serve as a versatile pharmacophore while maintaining favorable drug-like properties positions it as a valuable asset in modern medicinal chemistry.